2-Pyridinecarbothioamide, 4-(ethylthio)-

• Molecular Formula: C8H10N2S2
• Molecular Weight: 198.3 g/mol
• IUPAC Name: 4-ethylsulfanylpyridine-2-carbothioamide
• InChI: InChI=1S/C8H10N2S2/c1-2-12-6-3-4-10-7(5-6)8(9)11/h3-5H,2H2,1H3,(H2,9,11)
• InChI Key: GHZIACKJRCQDIE-UHFFFAOYSA-N
• Isomeric SMILES: CCSC1=CC(=NC=C1)C(=N)S
• SMILES: CCSC1=CC(=NC=C1)C(=S)N
• synonyms: 2-Pyridinecarbothioamide,4-(ethylthio)-(9CI)
• CAS No.: 186044-56-4

Description

2-Pyridinecarbothioamide, 4-(ethylthio)- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as 4-Ethylthio-2-pyridinecarbothioamide and is commonly abbreviated as ETPC.

Mechanism of Action

The mechanism of action of ETPC is not fully understood. However, it has been suggested that ETPC may act by inhibiting the activity of enzymes involved in DNA synthesis and cell division, leading to the death of cancer cells. It has also been suggested that ETPC may act by disrupting the cell membrane of bacteria, leading to their death.
Biochemical and Physiological Effects:
ETPC has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that ETPC can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

ETPC has several advantages for lab experiments. It is readily available and can be synthesized in high yield. It is also relatively stable and can be stored for long periods of time. However, ETPC has some limitations for lab experiments. It is toxic and should be handled with care. It also has limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the study of ETPC. One direction is to further investigate its potential use as a chemotherapeutic agent for the treatment of cancer. Another direction is to study its potential use as a pesticide and its impact on the environment. Additionally, further studies are needed to fully understand the mechanism of action of ETPC and its potential applications in material science.

Synthesis Methods

ETPC can be synthesized by reacting 2-pyridinecarbothioamide with ethanethiol in the presence of a catalyst such as triethylamine. The reaction takes place at room temperature and the product is obtained in high yield.

Scientific Research Applications

ETPC has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, ETPC has been shown to have anticancer properties and can be used as a potential chemotherapeutic agent. It has also been studied for its potential use in treating tuberculosis and other bacterial infections.
In agriculture, ETPC has been shown to have insecticidal properties and can be used as a potential pesticide. It has also been studied for its potential use in improving plant growth and yield.
In material science, ETPC has been studied for its potential use in the synthesis of metal nanoparticles and as a stabilizing agent for metal ions in solution.